molecular formula C13H14N2O2 B7470585 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide

Cat. No. B7470585
M. Wt: 230.26 g/mol
InChI Key: HJJMOMBWBHVVGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide, also known as DMF or Tecfidera, is an orally administered drug used for the treatment of multiple sclerosis (MS). DMF has been approved by the US Food and Drug Administration (FDA) since 2013 and has been shown to reduce the frequency of MS relapses and slow the progression of disability associated with MS.

Mechanism of Action

The exact mechanism of action of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is not fully understood. However, it is believed that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide works by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to inhibit the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been shown to have a number of biochemical and physiological effects. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to reduce the production of reactive oxygen species (ROS) and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has a number of advantages and limitations for lab experiments. One advantage is that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is orally administered, making it easy to administer to animals. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide also has a relatively low toxicity profile, making it safe for use in animals. However, one limitation is that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has a relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are a number of future directions for 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide research. One direction is to investigate the potential use of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide in other autoimmune diseases, such as psoriasis and inflammatory bowel disease. Another direction is to investigate the potential use of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide in combination with other MS therapies, such as interferon beta and glatiramer acetate. Additionally, further research is needed to fully understand the mechanism of action of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide and to identify potential biomarkers for response to 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide therapy.

Synthesis Methods

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is synthesized using a multi-step process that involves the reaction of 2,5-dimethylfuran with 3-methylpyridine-2-carboxylic acid to form an intermediate, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with the appropriate amine to form the final product, 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide.

Scientific Research Applications

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been extensively studied for its potential therapeutic effects on MS. Studies have shown that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide can reduce the frequency of MS relapses by up to 50% and slow the progression of disability associated with MS. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to modulate the immune system, reducing inflammation and protecting against oxidative stress.

properties

IUPAC Name

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N2O2/c1-8-5-4-6-14-12(8)15-13(16)11-7-9(2)17-10(11)3/h4-7H,1-3H3,(H,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HJJMOMBWBHVVGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CC=C1)NC(=O)C2=C(OC(=C2)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

230.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.